Cas no 303175-44-2 (Zapnometinib)

Zapnometinib is a selective and potent inhibitor of MEK1/2 kinases, which play a critical role in the MAPK signaling pathway implicated in various cancers and inflammatory diseases. Its high specificity for MEK1/2 minimizes off-target effects, enhancing therapeutic precision. Preclinical and clinical studies demonstrate its efficacy in suppressing tumor growth, particularly in RAS- and RAF-mutant malignancies. The compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and sustained target engagement. Additionally, zapnometinib has shown potential in reducing adverse effects compared to earlier MEK inhibitors, making it a promising candidate for combination therapies. Its well-characterized mechanism and robust preclinical data support further investigation in oncology and beyond.

Zapnometinib structure

Product Name:Zapnometinib

CAS No:303175-44-2

MF:C₁₃H₇ClF₂INO₂

MW:409.554461717606

CID:853564

PubChem ID:10112191

Update Time:2025-06-07

Zapnometinib Chemical and Physical Properties

Names and Identifiers

- 2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid
- 2-(2-chloro-4-iodoanilino)-3,4-difluorobenzoic acid
- Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-3,4-difluoro-
- 2-(2-chloro-4-iodo-phenylamino)-3,4-difluorobenzoic acid
- 2-(2-chloro-4-iodo-phenylamino)-3,4-difluoro-benzoic acid
- 2-[(2-Chloro-4-iodophenyl)amino]-3,4-difluoro-benzoic Acid
- AG-E-99770
- CHEMBL481949
- CTK1C0471
- FT-0664738
- KB-220861
- SureCN1488782
- Zapnometinib
- ATR002
- UNII-4RZD8LK83V
- ZAPNOMETINIB [USAN]
- ATR 002 [WHO-DD]
- Zapnometinib (USAN/INN)
- 3,4-Difluoro-2-((2-chloro-4-iodophenyl)amino)benzoic acid
- EX-A7557
- 303175-44-2
- 3,4-difluoro-2-(2-chloro-4-iodophenylamino)-benzoic acid
- SCHEMBL1488782
- D12473
- BCP31195
- 4RZD8LK83V
- Benzoic acid, 2-((2-chloro-4-iodophenyl)amino)-3,4-difluoro-
- ATR 002
- DB-330885
- J-017908
- DTXCID80386637
- PD0184264
- ATR-002
- 2-[(2-chloro-4-iodophenyl)amino]-3,4-difluorobenzoic acid
- BDBM50595935
- AKOS027447717
- HY-139558
- PD 0184264
- MS-27054
- XCNBGWKQXRQKSA-UHFFFAOYSA-N
- Zapnometinib [INN]
- PD0184264; ATR-002
- CS-0204157
- DTXSID80435811
- 2-((2-Chloro-4-iodophenyl)amino)-3,4-difluorobenzoic acid
- GTPL11679
- PD-0184264
- F77040
- Inchi： 1S/C13H7ClF2INO2/c14-8-5-6(17)1-4-10(8)18-12-7(13(19)20)2-3-9(15)11(12)16/h1-5,18H,(H,19,20)
- InChI Key： XCNBGWKQXRQKSA-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C=1)Cl)NC1C(=C(C=CC=1C(=O)O)F)F

Computed Properties

Exact Mass: 408.91741
Monoisotopic Mass: 408.91781g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33

Zapnometinib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C367210-10mg	2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid	303175-44-2		10mg	$ 115.00	2023-04-18
TRC	C367210-25mg	2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid	303175-44-2		25mg	$ 138.00	2023-09-08
TRC	C367210-50mg	2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid	303175-44-2		50mg	$ 253.00	2023-04-18
TRC	C367210-100mg	2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid	303175-44-2		100mg	$ 483.00	2023-09-08
TRC	C367210-250mg	2-(2-Chloro-4-iodophenylamino)-3,4-difluorobenzoic Acid	303175-44-2		250mg	$ 1156.00	2023-09-08
ChemScence	CS-0204157-5mg	Zapnometinib	303175-44-2	99.63%	5mg	$60.0	2022-04-27
ChemScence	CS-0204157-10mg	Zapnometinib	303175-44-2	99.63%	10mg	$90.0	2022-04-27
ChemScence	CS-0204157-25mg	Zapnometinib	303175-44-2	99.63%	25mg	$110.0	2022-04-27
ChemScence	CS-0204157-50mg	Zapnometinib	303175-44-2	99.63%	50mg	$205.0	2022-04-27
ChemScence	CS-0204157-100mg	Zapnometinib	303175-44-2	99.63%	100mg	$395.0	2022-04-27